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Abstract
Disodium terephthalate (Na₂C₈H₄O₄, hereafter Na₂TP) has emerged as a highly promising

organic anode material for sodium-ion batteries (SIBs) due to its high theoretical capacity, low

cost, and sustainable sourcing from polyethylene terephthalate (PET) waste.[1][2] This

document provides a comprehensive guide for researchers, scientists, and professionals in the

energy storage field, detailing the experimental setup and protocols for constructing and testing

Na₂TP-based half-cells. The protocols herein cover the entire workflow from electrode slurry

preparation and casting to coin cell assembly and fundamental electrochemical

characterization, with an emphasis on the scientific rationale behind each procedural step to

ensure experimental robustness and reproducibility.
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The pursuit of next-generation energy storage has intensified the search for electrode materials

that are not only high-performing but also economically viable and environmentally benign.

Organic electrode materials are a compelling alternative to traditional transition-metal oxides,

and among them, disodium terephthalate stands out.[3][4] Na₂TP offers a theoretical specific

capacity of approximately 255 mAh/g, predicated on a two-sodium-ion redox mechanism.[5][6]

Its operational voltage is low enough to be suitable as an anode, yet sufficiently high to mitigate

the risk of sodium dendrite formation, a common failure mode in sodium-metal-based systems.

A key advantage of Na₂TP is its potential role in a circular economy. Efficient chemical

upcycling methods have been developed to synthesize Na₂TP from waste PET flakes in

minutes, transforming a ubiquitous plastic pollutant into a valuable energy storage component.

[1][2] However, realizing the full potential of Na₂TP requires a meticulous approach to battery

assembly. As an organic material, it suffers from inherent challenges such as low electronic

conductivity and potential dissolution in common electrolytes, which must be addressed

through careful electrode engineering.[5][7]

This guide provides the foundational protocols to navigate these challenges and successfully

assemble high-quality Na₂TP-based test cells for electrochemical evaluation.

Essential Materials and Equipment
Successful and repeatable battery assembly hinges on the quality of materials and the

precision of the equipment used. The following tables summarize the necessary components.
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Material/Chemical
Grade/Specificatio
n

Supplier Example Purpose

Active Material
Disodium

Terephthalate (Na₂TP)
Battery Grade, ≥98% Stores sodium ions

Conductive Agent Super P Carbon Black Conductive Grade
Enhances electrode

conductivity

Binder
Polyvinylidene fluoride

(PVDF)
Battery Grade

Binds components

and adheres to foil

Solvent
N-Methyl-2-

pyrrolidone (NMP)
Anhydrous, ≥99.5%

Dissolves PVDF to

form slurry

Current Collector Copper (Cu) Foil
Battery Grade, 9-15

µm thick

Substrate for anode

coating

Counter Electrode
Sodium (Na) Metal

Cubes
≥99.8%, in oil

Reference and

counter electrode

Separator Glass Fiber Filter Grade GF/F or similar
Ionic conductor,

electronic insulator

Electrolyte
1 M NaClO₄ in PC:EC

(1:1 v/v)

Battery Grade, <20

ppm H₂O

Sodium ion transport

medium

Cell Hardware CR2032 Coin Cell Kits Stainless Steel
Casing, spacers,

spring, gasket
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Equipment Key Specifications Purpose

Glovebox
Argon atmosphere, <0.5 ppm

O₂, <0.5 ppm H₂O

Inert environment for cell

assembly[8]

Slurry Mixer
Planetary mixer or magnetic

stirrer

Homogenizing electrode

slurry[9]

Film Coater Doctor Blade Applicator
Casting uniform electrode

films[10]

Vacuum Oven Capable of 80-120 °C
Drying electrodes to remove

solvent

Electrode Punch
13-15 mm diameter circular

cutter

Cutting precise electrode

discs[11]

Rolling Press
Calender with adjustable

pressure
Increasing electrode density

Coin Cell Crimper
Hydraulic or electric, for

CR2032

Sealing the coin cell

assembly[10]

Battery Analyzer Potentiostat/Galvanostat Electrochemical testing[12]

Protocol: Anode Preparation
The quality of the anode is paramount to the battery's performance. This protocol details the

formulation of a composite electrode designed to overcome the low intrinsic conductivity of

Na₂TP.

Slurry Formulation and Mixing
The electrode slurry is a homogenous mixture of the active material, a conductive agent, and a

binder in a solvent. A common and effective weight ratio is 80% Na₂TP, 10% Super P carbon,

and 10% PVDF binder.

Causality:

Na₂TP (80%): Maximizes the active material loading to achieve a higher specific capacity.
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Super P Carbon (10%): This conductive additive is critical. Organic materials like Na₂TP are

typically poor electronic conductors. The carbon particles form a percolating network within

the electrode, ensuring efficient electron transport to and from the active material during

charge and discharge cycles.[5]

PVDF Binder (10%): This polymer acts as a glue, ensuring the mechanical integrity of the

electrode and maintaining strong adhesion between the active material/carbon composite

and the copper current collector through repeated cycling.[11]

Step-by-Step Protocol:

Binder Dissolution: In a glass vial, add the pre-weighed PVDF powder to the appropriate

volume of NMP solvent. Seal the vial and stir using a magnetic stirrer (or mix in a planetary

mixer) until the PVDF is completely dissolved, forming a clear, viscous solution. This may

take several hours.

Addition of Solids: Add the pre-weighed Super P carbon to the binder solution and mix for

30-60 minutes until the carbon is well-dispersated and no agglomerates are visible.

Active Material Integration: Gradually add the pre-weighed Na₂TP powder to the mixture.

Homogenization: Continue mixing the complete slurry for at least 2-4 hours at a moderate

speed. The final slurry should be smooth, viscous, and uniformly black, with no visible lumps.

The consistency should be similar to that of paint or honey.[9][13]
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Slurry Preparation Workflow

1. Dissolve PVDF Binder
in NMP Solvent

2. Add Super P Carbon
& Disperse

Clear Solution

3. Add Na₂TP
Active Material

Black Dispersion

4. Homogenize Mixture
(2-4 hours)

Result:
Homogeneous, Viscous Slurry

Click to download full resolution via product page

Figure 1: Workflow for preparing the Na₂TP electrode slurry.

Electrode Casting and Drying
Substrate Preparation: Secure a sheet of copper foil onto the flatbed of the doctor blade

coater. Ensure the surface is clean and free of wrinkles.

Casting: Pour a line of the prepared slurry along one edge of the copper foil. Set the doctor

blade to a specific gap (e.g., 100-150 µm) to control the thickness. Draw the blade across

the foil at a slow, steady pace to cast a uniform wet film.[10][14]
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Drying: Carefully transfer the coated foil into a vacuum oven. Dry at 80-120 °C under

vacuum for at least 12 hours to completely remove the NMP solvent. The presence of

residual solvent can severely degrade battery performance.[11]

Calendering (Optional): After drying, the electrode sheet can be passed through a rolling

press to increase its density and improve particle-to-particle electrical contact. This step

typically enhances rate performance and volumetric energy density.

Electrode Discs Preparation
Using a sharp, circular punch (e.g., 14 mm diameter), cut discs from the coated and dried

electrode sheet.

Gently brush away any loose powder from the edges of the discs.

Measure the mass of several discs to determine the average active material loading

(typically 1.0 - 2.0 mg/cm²). Store the finished electrodes in a vacuum-sealed container or

inside the glovebox until cell assembly.

Protocol: CR2032 Coin Cell Assembly
Crucial Safety Note: All cell assembly steps must be performed inside an argon-filled glovebox

where moisture and oxygen levels are maintained below 0.5 ppm.[8] Sodium metal is highly

reactive and can cause fire if exposed to air or moisture.

Component Preparation
Transfer all necessary components into the glovebox antechamber and evacuate/refill with

argon at least three times: Na₂TP electrode discs, CR2032 parts, separator discs (pre-cut to

~19 mm diameter), electrolyte, and assembly tools (tweezers, pipette).

Prepare the sodium metal counter electrode. Using a scalpel, carefully cut a small piece from

the sodium cube, removing any oxidized outer layer. Press the fresh sodium into a thin, flat

disc using a press or a flat surface.[8] The sodium disc should be slightly larger than the

Na₂TP electrode (e.g., 15 mm).

Stacking and Sealing
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The following sequence outlines the assembly of a standard CR2032 half-cell.

Place the negative case (the larger cap) onto a clean, insulating surface within the glovebox.

Carefully place the freshly prepared sodium metal disc into the center of the negative case.

Using non-metallic tweezers, place one disc of the glass fiber separator on top of the sodium

metal.

Using a micropipette, add 2-3 drops (~40-60 µL) of the electrolyte onto the separator. Ensure

the separator is fully wetted but avoid excessive flooding.[10]

Place the Na₂TP working electrode disc on top of the wetted separator, with the black coated

side facing down (in contact with the separator).[11]

Place a stainless steel spacer on top of the Na₂TP electrode.

Place the spring (wave spring) on top of the spacer. This ensures good internal pressure and

contact.

Place the positive case (the smaller cap with the sealing gasket) over the stack.

Carefully transfer the assembled stack into the die of the coin cell crimper.

Crimp the cell with sufficient pressure (typically ~800-1000 psi) to create a hermetic seal.[10]

Remove the sealed cell, wipe the exterior with a lint-free cloth, and label it immediately. Let

the cell rest for a few hours before testing to allow for complete electrolyte wetting of the

electrode pores.
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CR2032 Half-Cell Assembly Stack

Positive Case (Cap)

Spring

Spacer

Working Electrode
(Na₂TP, coated side down)

Separator
(wetted with electrolyte)

Counter Electrode
(Sodium Metal Disc)

Negative Case (Can)
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Figure 2: Layered stacking order for a Na₂TP vs. Na metal coin cell.

Protocol: Electrochemical Characterization
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Once assembled, the cells are ready for electrochemical testing to evaluate the performance of

the Na₂TP anode.

Typical Performance Metrics
The following table provides representative data for Na₂TP anodes, which can serve as a

benchmark for newly assembled cells.

Parameter Typical Value Conditions Reference

Reversible Capacity 220-250 mAh g⁻¹
Low C-rate (e.g.,

C/10)
[7][15]

Average Voltage ~0.4 V vs. Na⁺/Na Galvanostatic Cycling [7]

Initial Coulombic

Efficiency
70-85% 1st Cycle [5]

Cycling Stability

>98% capacity

retention after 100

cycles

C/5 rate [16]

Recommended Test Protocols
Cyclic Voltammetry (CV):

Purpose: To identify the potentials at which sodiation (reduction) and desodiation

(oxidation) occur.

Procedure: Scan the cell potential at a slow rate (e.g., 0.1 mV/s) within a defined voltage

window (e.g., 0.01 V to 2.0 V vs. Na⁺/Na). The resulting peaks correspond to the redox

reactions of Na₂TP.

Galvanostatic Charge-Discharge Cycling:

Purpose: To measure the key performance metrics of capacity, Coulombic efficiency, and

cycle life.
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Procedure: Cycle the battery between the same voltage limits as the CV test (e.g., 0.01 V

to 2.0 V) at a constant current. The current is typically set relative to the theoretical

capacity (a "C-rate"). For example, a C/10 rate for a cell with 1 mg of Na₂TP (theoretical

capacity 0.255 mAh) would be 0.0255 mA.

Key Outputs:

Specific Capacity (mAh/g): Total charge passed divided by the active material mass.

Coulombic Efficiency (%): (Discharge Capacity / Charge Capacity) x 100. For an anode,

this should approach 100% after the initial cycles.

Electrochemical Impedance Spectroscopy (EIS):

Purpose: To analyze the internal resistances of the cell, including the charge-transfer

resistance (Rct) and the resistance of the solid-electrolyte interphase (SEI) that forms on

the electrode surface.[12][17]

Procedure: Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency

range (e.g., 100 kHz to 0.01 Hz) and measure the impedance response. This is typically

done on a fully charged or discharged cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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